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Compound of Interest

Compound Name: Salfredin B11

CAS No.: 165467-63-0

Cat. No.: B12763752

Get Quote

Topic: Salfredin B11 for High-Throughput Screening

Audience: Researchers, scientists, and drug development professionals.

Introduction
Salfredin B11 is a natural product belonging to the class of 2,2-dimethyl-1-benzopyrans.[1] It

has been identified in herbs and spices such as Nigella sativa and Nigella glandulifera.[2] As a

unique chemical entity, Salfredin B11 presents a potential candidate for inclusion in high-

throughput screening (HTS) libraries for the discovery of novel bioactive compounds. However,

a comprehensive review of the scientific literature reveals a significant gap in the

characterization of Salfredin B11's biological activity and its application in HTS campaigns.

Currently, there is no publicly available data detailing the use of Salfredin B11 in high-

throughput screening assays, nor are there established protocols for its evaluation. The

mechanism of action and any potential signaling pathways modulated by Salfredin B11 remain

uncharacterized.
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This document aims to provide a prospective framework for the potential application of

Salfredin B11 in HTS. It will outline a logical workflow for researchers interested in exploring its

bioactivity, from initial screening to downstream validation. The provided protocols are

generalized templates that would require optimization based on the specific biological question

and assay technology.

Potential High-Throughput Screening Workflow for
Salfredin B11
The following diagram illustrates a hypothetical workflow for the high-throughput screening and

subsequent validation of Salfredin B11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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